(3'R*,4'R*)-1'-[2-chloro-5-(trifluoromethyl)benzoyl]-1,4'-bipiperidine-3',4-diol

• IUPAC Name: [2-chloro-5-(trifluoromethyl)phenyl]-[(3R,4R)-3-hydroxy-4-(4-hydroxypiperidin-1-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C18H22ClF3N2O3/c19-14-2-1-11(18(20,21)22)9-13(14)17(27)24-8-5-15(16(26)10-24)23-6-3-12(25)4-7-23/h1-2,9,12,15-16,25-26H,3-8,10H2/t15-,16-/m1/s1
• InChI Key: SKKUQRKQSYXLOM-HZPDHXFCSA-N
• Canonical SMILES: C1CN(CCC1O)C2CCN(CC2O)C(=O)C3=C(C=CC(=C3)C(F)(F)F)Cl
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1N2CCC(CC2)O)O)C(=O)C3=C(C=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C18H22ClF3N2O3
• Molecular Weight: 406.8 g/mol

Description

(3'R*,4'R*)-1'-[2-chloro-5-(trifluoromethyl)benzoyl]-1,4'-bipiperidine-3',4-diol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as CTB or CTB-01 and is a highly selective dopamine D3 receptor antagonist. In

Mechanism of Action

(3'R*,4'R*)-1'-[2-chloro-5-(trifluoromethyl)benzoyl]-1,4'-bipiperidine-3',4-diol acts as a selective antagonist of the dopamine D3 receptor. This receptor is primarily expressed in the mesolimbic pathway of the brain, which is involved in reward and motivation. By blocking the activity of this receptor, CTB-01 can modulate the release of dopamine in the brain, which can have significant effects on behavior and cognition.
Biochemical and Physiological Effects:
Studies have shown that this compound can have significant effects on behavior and cognition. For example, it has been shown to reduce drug-seeking behavior in animal models of addiction and improve cognitive function in animal models of schizophrenia. Additionally, CTB-01 has been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the significant advantages of (3'R*,4'R*)-1'-[2-chloro-5-(trifluoromethyl)benzoyl]-1,4'-bipiperidine-3',4-diol is its high selectivity for the dopamine D3 receptor. This selectivity allows researchers to study the specific effects of dopamine D3 receptor modulation without affecting other neurotransmitter systems. However, one of the limitations of CTB-01 is its poor solubility in water, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several future directions for research on (3'R*,4'R*)-1'-[2-chloro-5-(trifluoromethyl)benzoyl]-1,4'-bipiperidine-3',4-diol. One area of research is the development of more potent and selective dopamine D3 receptor antagonists. Additionally, there is a need for further research on the physiological effects of CTB-01, particularly in the context of neurological disorders. Finally, there is a need for more research on the pharmacokinetics and pharmacodynamics of this compound to optimize its use in experimental settings.
Conclusion:
This compound is a highly selective dopamine D3 receptor antagonist that has significant potential for use in scientific research. Its unique mechanism of action and selectivity make it an ideal tool for studying the dopamine D3 receptor and its role in neurological disorders. While there are some limitations to its use, ongoing research is focused on addressing these limitations and optimizing its use in experimental settings.

Scientific Research Applications

(3'R*,4'R*)-1'-[2-chloro-5-(trifluoromethyl)benzoyl]-1,4'-bipiperidine-3',4-diol has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of neuroscience, where it is used as a tool to study the dopamine D3 receptor. This receptor plays a crucial role in various neurological disorders, including addiction, Parkinson's disease, and schizophrenia.